Cas no 129332-24-7 (1H-Pyrazole-1-acetic acid, 5-phenyl-4-(2-pyridinyl)-, ethyl ester)

• Product Name: 1H-Pyrazole-1-acetic acid, 5-phenyl-4-(2-pyridinyl)-, ethyl ester
• CAS No: 129332-24-7
• MF: C₁₈H₁₇N₃O₂
• MW: 307.346483945847
• CID: 1227931
• Update Time: 2024-08-04

1H-Pyrazole-1-acetic acid, 5-phenyl-4-(2-pyridinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-acetic acid, 5-phenyl-4-(2-pyridinyl)-, ethyl ester

• Inchi： 1S/C18H17N3O2/c1-2-23-17(22)13-21-18(14-8-4-3-5-9-14)15(12-20-21)16-10-6-7-11-19-16/h3-12H,2,13H2,1H3
• InChI Key： LQTFMFUAVVYJIL-UHFFFAOYSA-N
• SMILES： N1(CC(OCC)=O)C(C2=CC=CC=C2)=C(C2=NC=CC=C2)C=N1

Computed Properties

• Exact Mass: 307.13221

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 444.0±45.0 °C(Predicted)
• PSA: 57.01
• pka: 3.03±0.19(Predicted)